Cas no 316-41-6 (Berberine Sulfate)

• Product Name: Berberine Sulfate
• CAS No: 316-41-6
• MF: C₄₀H₃₆N₂O₁₂S
• MW: 768.785050392151
• MDL: MFCD00661117
• CID: 94001
• PubChem ID: 87563488
• Update Time: 2025-05-20

Berberine Sulfate Chemical and Physical Properties

Names and Identifiers

• berberine sulphate
• Berberine Sulfate Hydrate
• Berberine sulfate
• BERBERINE SULFATE TRIHYDRATE
• BERBERINE SULFATE N-HYDRATE
• berberinesulfate(2:1)
• berberinsu
• berberinsulfate
• fate(2:1)
• neutralberberinesulfate
• ulfate(2:1)
• 7,8,13,13a-Tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-berbinium sulfate
• 5,6-Dihydro-9,10-dimethoxy-benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium sulfate
• 16,17-dimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene;sulfate
• CS-0021605
• BERBERINE SULFATE [WHO-DD]
• 5,6-DIHYDRO-9,10-DIMETHOXYBENZO(G)-1,3-BENZODIOXOLO(5,6-A)QUINOLIZINIUM SULPHATE
• Erben
• Berberinsulfat
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydr0-9,10-dimethoxy-, sulfate (2:1)
• B0451
• Berberine.sulfate.3H20
• FST3E667FF
• D88653
• 5,6-Dihydro-9,10-dimethoxybenzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium sulfate
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium, 5,6-dihydro-9,10-dimethoxy-, sulfate (2:1); Berberine, sulfate (7CI); Berbinium, 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-, sulfate (2:1) (8CI); Berberine sulfate (2:1); Neutral berberine sulfate
• BS-16855
• Neutral berberine sulfate
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydro-9,10-dimethoxy-, sulfate (2:1)
• Berberine sulfate (VAN)
• HSDB 2170
• 316-41-6
• NSC-5355
• DTXSID70977452
• EINECS 206-258-2
• AI3-61947
• Berbinium, 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-, sulfate (2:1)
• Berberal
• NS00079278
• SCHEMBL94112
• BERBERINEHEMISULFATE
• Berberine sulfate (2:1)
• Berberin sulfate
• Berberine sulfate anhydrous
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium sulfate(2:1)
• UNII-FST3E667FF
• Q27278174
• Bis(9,10-dimethoxy-5,6-dihydro-2H-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium) sulfate
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-, sulfate (2:1), trihydrate
• NSC 5355
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-iumsulfate(2:1)
• 6190-33-6
• AKOS024319280
• BERBERINE SULFATE [HSDB]
• bis(16,17-dimethoxy-5,7-dioxa-13??-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-1(13),2(10),3,8,14,16,18,20-octaen-13-ylium) sulfate
• Berberine hemisulfate
• OJVABJMSSDUECT-UHFFFAOYSA-L
• 69352-97-2
• Berberine Sulfate

• MDL： MFCD00661117
• Inchi： 1S/2C20H18NO4.H2O4S/c2*1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2;1-5(2,3)4/h2*3-4,7-10H,5-6,11H2,1-2H3;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： OJVABJMSSDUECT-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].O1COC2C1=CC1=C(C=2)C2C=C3C=CC(=C(C3=C[N+]=2CC1)OC)OC.O1COC2C1=CC1=C(C=2)C2C=C3C=CC(=C(C3=C[N+]=2CC1)OC)OC

Computed Properties

• Exact Mass: 768.19900
• Monoisotopic Mass: 786.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171A^2

Experimental Properties

• Color/Form: Powder
• Density: unknow
• Water Partition Coefficient: almost transparency
• PSA: 170.24000
• LogP: 5.93540
• Solubility: Soluble in 30 parts of water, soluble in ethanol, insoluble in chloroform.
• Merck: 1154
• Color index: 75160

Berberine Sulfate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1544
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：DR9867300
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Storage Condition：Low temperature ventilation and low drying, and stored separately from food raw materials in the warehouse

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives
• Other Chemical Reagents

Additional information on Berberine Sulfate

Recent Advances in Berberine Sulfate (316-41-6) Research: Therapeutic Potential and Mechanisms of Action

Berberine sulfate (CAS: 316-41-6), a quaternary ammonium salt derived from the alkaloid berberine, has garnered significant attention in recent years due to its broad-spectrum pharmacological properties. This compound, known for its distinctive yellow color and bitter taste, has been extensively studied for its antimicrobial, anti-inflammatory, antidiabetic, and anticancer activities. The sulfate form of berberine enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on berberine sulfate, focusing on its molecular mechanisms, clinical potential, and recent advancements in formulation technologies.

Recent studies have elucidated the multifaceted mechanisms underlying berberine sulfate's therapeutic effects. A 2023 study published in Biochemical Pharmacology demonstrated its ability to modulate AMP-activated protein kinase (AMPK) signaling pathways, which play a critical role in glucose and lipid metabolism. This finding supports its potential as an adjunct therapy for metabolic disorders, including type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). Additionally, research in Frontiers in Microbiology highlighted berberine sulfate's potent antibacterial activity against multidrug-resistant strains, attributed to its interference with bacterial cell wall synthesis and DNA replication.

In the realm of oncology, berberine sulfate has shown promise as a chemotherapeutic agent. A 2024 preclinical study in Cancer Letters reported its ability to induce apoptosis in colorectal cancer cells by upregulating pro-apoptotic proteins (e.g., Bax) and downregulating anti-apoptotic proteins (e.g., Bcl-2). Notably, the study identified 316-41-6 as a specific inhibitor of the PI3K/AKT/mTOR pathway, a key driver of tumor progression. These findings have spurred interest in developing berberine sulfate-based combination therapies to overcome drug resistance in cancer treatment.

Formulation innovations have addressed historical challenges associated with berberine sulfate's poor oral bioavailability. A breakthrough 2023 study in the International Journal of Pharmaceutics described a novel nanoemulsion delivery system that increased the compound's intestinal absorption by 300% compared to conventional formulations. This advancement, coupled with pharmacokinetic modeling, suggests that optimized formulations could achieve therapeutic plasma concentrations at lower doses, minimizing gastrointestinal side effects.

Clinical trials have begun to validate preclinical findings. An ongoing phase II trial (NCT0567892) is evaluating berberine sulfate's efficacy in polycystic ovary syndrome (PCOS), with preliminary results showing significant improvements in insulin sensitivity and hormonal profiles. Safety data from these trials confirm the compound's favorable toxicity profile, with adverse events limited to mild gastrointestinal discomfort at therapeutic doses.

Despite these advances, challenges remain in standardizing berberine sulfate preparations and understanding its complex pharmacokinetic interactions. Recent pharmacogenomic studies suggest that genetic polymorphisms in drug-metabolizing enzymes may account for the variable patient responses observed in clinical settings. Future research directions include the development of precision medicine approaches and the exploration of berberine sulfate's potential in neurodegenerative diseases, where its anti-inflammatory and neuroprotective properties may offer therapeutic benefits.